Barium phosphate Barium phosphate

What exactly is Barium Phosphate?

Barium Phosphate is an alkaline earth-phosphate and features properties like low dispersion and high refractive index, low melting and low transition temperature, superior visibility to light from ultraviolet, and a high thermo-expansion coefficient. Barium phosphate glass exhibits an extensive spectrum of glass formation regions and more homogeneity than other alkali Earth glass phosphate.

Barium phosphate is defined as organic salt.

Chemical properties of Barium Phosphate

The formula for barium-phosphate could be described as Ba3(PO4)2. Barium phosphate is typically described as a colorless solid, but the compound has an odor that is fading, comparable to that of acetic acid. Based on the X-ray crystallography study, the structure of barium phosphate was discovered to be the association of barium ions and the Ba2+ cations, which are attached to the polyphosphate anion.

Barium's melting temperature is around 1560 C. The density of barium phosphate is 3.63 g/mL. Barium phosphate is a colorless compound. They typically exist in a powder state.

They aren't dissolvable with water. They have a soluble presence in certain acids, such as acetic acid.

The preparation of barium Phosphate

Barium phosphate, an inorganic salt, is made through reactions with barium carbonate. Its chemical formula for Barium Carbonate can be identified as BaCO3 and metaphosphoric acid. A second reaction results in the creation of the barium salt of phosphate. It is a reaction between barium chloride salt as well as sodium metaphosphate.

Uses of Barium Phosphate

Barium phosphate can be used in various industrial uses, including optical applications, such as hosting glasses used for laser pulses, preparing glasses that have unique properties, and solders for glass-to-glass bonding. As it is a proton conducting glass, it could be used in the development of hydrogen sensors and fuel sensors.

Brand Name: Vulcanchem
CAS No.: 13517-08-3
VCID: VC20961211
InChI: InChI=1S/3Ba.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ba+2].[Ba+2].[Ba+2]
Molecular Formula: Ba3(PO4)2
Ba3O8P2
Molecular Weight: 601.9 g/mol

Barium phosphate

CAS No.: 13517-08-3

Cat. No.: VC20961211

Molecular Formula: Ba3(PO4)2
Ba3O8P2

Molecular Weight: 601.9 g/mol

* For research use only. Not for human or veterinary use.

Barium phosphate - 13517-08-3

Specification

Description

What exactly is Barium Phosphate?

Barium Phosphate is an alkaline earth-phosphate and features properties like low dispersion and high refractive index, low melting and low transition temperature, superior visibility to light from ultraviolet, and a high thermo-expansion coefficient. Barium phosphate glass exhibits an extensive spectrum of glass formation regions and more homogeneity than other alkali Earth glass phosphate.

Barium phosphate is defined as organic salt.

Chemical properties of Barium Phosphate

The formula for barium-phosphate could be described as Ba3(PO4)2. Barium phosphate is typically described as a colorless solid, but the compound has an odor that is fading, comparable to that of acetic acid. Based on the X-ray crystallography study, the structure of barium phosphate was discovered to be the association of barium ions and the Ba2+ cations, which are attached to the polyphosphate anion.

Barium's melting temperature is around 1560 C. The density of barium phosphate is 3.63 g/mL. Barium phosphate is a colorless compound. They typically exist in a powder state.

They aren't dissolvable with water. They have a soluble presence in certain acids, such as acetic acid.

The preparation of barium Phosphate

Barium phosphate, an inorganic salt, is made through reactions with barium carbonate. Its chemical formula for Barium Carbonate can be identified as BaCO3 and metaphosphoric acid. A second reaction results in the creation of the barium salt of phosphate. It is a reaction between barium chloride salt as well as sodium metaphosphate.

Uses of Barium Phosphate

Barium phosphate can be used in various industrial uses, including optical applications, such as hosting glasses used for laser pulses, preparing glasses that have unique properties, and solders for glass-to-glass bonding. As it is a proton conducting glass, it could be used in the development of hydrogen sensors and fuel sensors.

CAS No. 13517-08-3
Molecular Formula Ba3(PO4)2
Ba3O8P2
Molecular Weight 601.9 g/mol
IUPAC Name barium(2+);diphosphate
Standard InChI InChI=1S/3Ba.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
Standard InChI Key WAKZZMMCDILMEF-UHFFFAOYSA-H
SMILES [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ba+2].[Ba+2].[Ba+2]
Canonical SMILES [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ba+2].[Ba+2].[Ba+2]

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